N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide

• IUPAC Name: N-[(E)-1-acetamidopropan-2-ylideneamino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C12H13N5O6/c1-7(6-13-8(2)18)14-15-12(19)9-3-10(16(20)21)5-11(4-9)17(22)23/h3-5H,6H2,1-2H3,(H,13,18)(H,15,19)/b14-7+
• InChI Key: CTNLRDZPXDJIHY-VGOFMYFVSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])CNC(=O)C
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])/CNC(=O)C
• Molecular Formula: C12H13N5O6
• Molecular Weight: 323.26 g/mol

Description

N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide, also known as DNBA, is a chemical compound that has been widely used in scientific research due to its unique properties. DNBA is a hydrazone derivative of 3,5-dinitrobenzoic acid and has a molecular formula of C12H12N4O6.

Mechanism of Action

The mechanism of action of N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide is based on its ability to react with aldehydes, ketones, and nitrite. This compound reacts with aldehydes and ketones to form hydrazones, which can be detected through various analytical techniques. This compound reacts with nitrite to form a diazo compound, which can also be detected through UV-Vis spectroscopy.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide in lab experiments is its high selectivity towards aldehydes and ketones. This compound reacts specifically with aldehydes and ketones, allowing for the detection of these compounds in complex biological samples. Another advantage is its stability, which allows for long-term storage without degradation.
One limitation of using this compound in lab experiments is its low solubility in water, which can limit its use in aqueous solutions. Another limitation is its potential toxicity, which requires proper handling and disposal.

Future Directions

There are several future directions for the use of N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide in scientific research. One direction is the development of new analytical techniques for the detection of aldehydes, ketones, and nitrite using this compound. Another direction is the exploration of the potential use of this compound in the detection of other compounds in biological samples. Additionally, the synthesis of new derivatives of this compound with improved properties could lead to new applications in scientific research.

Synthesis Methods

N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide can be synthesized through the reaction between 3,5-dinitrobenzoic acid and hydrazine hydrate in the presence of acetic anhydride. The reaction proceeds through the formation of an intermediate, which is then converted to this compound by the addition of acetic anhydride. The purity of the synthesized this compound can be confirmed through various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-{2-[2-(3,5-dinitrobenzoyl)hydrazono]propyl}acetamide has been widely used in scientific research as a reagent for the detection of aldehydes and ketones. This compound reacts with aldehydes and ketones to form hydrazones, which can be detected through various analytical techniques such as UV-Vis spectroscopy and HPLC. This compound has also been used as a reagent for the detection of nitrite in biological samples. This compound reacts with nitrite to form a diazo compound, which can be detected through UV-Vis spectroscopy.